Cas no 941977-05-5 (N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941977-05-5
• MF: C₂₃H₂₂N₄O₂
• MW: 386.446384906769
• CID: 5458394
• Update Time: 2025-06-12

N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]oxamide
• N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C23H22N4O2/c1-27(2)21(19-12-7-10-16-8-3-5-11-18(16)19)15-25-22(28)23(29)26-20-13-6-4-9-17(20)14-24/h3-13,21H,15H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： JLXQUFXPEZLGQT-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=C2C(C=CC=C2)=CC=C1)(=O)C(NC1=CC=CC=C1C#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

Professional Introduction to N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941977-05-5)

N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide, a compound with the CAS number 941977-05-5, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of multiple functional groups, including a cyano group, dimethylamino groups, and naphthalene rings, makes it a versatile molecule for various chemical modifications and biological assays.

The compound's structure is a testament to the ingenuity of modern synthetic chemistry. The combination of a 2-cyanophenyl moiety with an N,N'-bis(alkylamino)ethane backbone provides a unique framework for studying interactions at the molecular level. This configuration is particularly interesting because it allows for selective binding to biological targets, making it a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on understanding the mechanisms of molecular recognition and drug-receptor interactions. Compounds like N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide are being extensively studied to uncover new pathways for drug discovery. The naphthalene ring, in particular, has shown promise in enhancing binding affinity due to its hydrophobic properties and ability to form stable π-stacking interactions with biological targets.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The dimethylamino groups contribute to its solubility and bioavailability, while the cyano group can serve as a handle for further chemical modifications. These features make it an ideal candidate for use in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. Researchers are leveraging this compound to screen large libraries of molecules for their ability to modulate specific biological pathways.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of molecules with complex structures. N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide fits well within this paradigm, offering a unique combination of structural features that could lead to the discovery of new drugs. Its molecular design allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

Recent studies have also highlighted the importance of computational methods in predicting the biological activity of novel compounds. Molecular modeling techniques have been employed to simulate the interactions between N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide and various biological targets. These simulations have provided valuable insights into how the compound's structure influences its binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, enabling researchers to identify promising candidates more efficiently.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide. These synthetic strategies not only highlight the versatility of modern chemistry but also pave the way for future modifications and derivatization efforts.

In conclusion, N'-(2-cyanophenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941977-05-5) is a remarkable compound with far-reaching implications in pharmaceutical research. Its unique structural features make it an excellent tool for studying molecular interactions and developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and improving patient care.